2-(2-fluorophenoxy)-1-[4-(thiophen-3-yl)piperidin-1-yl]ethan-1-one

• IUPAC Name: 2-(2-fluorophenoxy)-1-(4-thiophen-3-ylpiperidin-1-yl)ethanone
• InChI: InChI=1S/C17H18FNO2S/c18-15-3-1-2-4-16(15)21-11-17(20)19-8-5-13(6-9-19)14-7-10-22-12-14/h1-4,7,10,12-13H,5-6,8-9,11H2
• InChI Key: GOIXOIRONQYLIE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=CSC=C2)C(=O)COC3=CC=CC=C3F
• Molecular Formula: C17H18FNO2S
• Molecular Weight: 319.4 g/mol

Description

2-(2-Fluorophenoxy)-1-[4-(thiophen-3-yl)piperidin-1-yl]ethan-1-one, also known as 2-FPE, is a synthetic organic compound used in scientific research. It is a member of the class of compounds known as fluorinated phenoxy ethanones, and is a structural analog of the well-known compound 2-phenoxyethanol. 2-FPE has been investigated for its potential use in various scientific applications, including as a reagent in organic synthesis, as a biochemical probe for studying enzyme-mediated processes, and as an inhibitor of enzymes involved in drug metabolism.

Scientific Research Applications

2-(2-fluorophenoxy)-1-[4-(thiophen-3-yl)piperidin-1-yl]ethan-1-one has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a biochemical probe for studying enzyme-mediated processes, and as an inhibitor of enzymes involved in drug metabolism. Additionally, 2-(2-fluorophenoxy)-1-[4-(thiophen-3-yl)piperidin-1-yl]ethan-1-one has been investigated as a potential inhibitor of the enzyme cytochrome P450 2D6, which is involved in the metabolism of a number of drugs.

Mechanism of Action

2-(2-fluorophenoxy)-1-[4-(thiophen-3-yl)piperidin-1-yl]ethan-1-one acts as an inhibitor of the enzyme cytochrome P450 2D6, which is involved in the metabolism of a number of drugs. The mechanism of action of 2-(2-fluorophenoxy)-1-[4-(thiophen-3-yl)piperidin-1-yl]ethan-1-one involves the binding of the compound to the active site of the enzyme, which prevents the enzyme from catalyzing the reaction. This results in a decrease in the rate of drug metabolism, which can have a number of therapeutic effects.
Biochemical and Physiological Effects
2-(2-fluorophenoxy)-1-[4-(thiophen-3-yl)piperidin-1-yl]ethan-1-one has been investigated for its potential use in various therapeutic applications. In animal studies, 2-(2-fluorophenoxy)-1-[4-(thiophen-3-yl)piperidin-1-yl]ethan-1-one has been shown to have a number of biochemical and physiological effects, including inhibition of the enzyme cytochrome P450 2D6, inhibition of the enzyme aldehyde oxidase, and inhibition of the enzyme xanthine oxidase. Additionally, 2-(2-fluorophenoxy)-1-[4-(thiophen-3-yl)piperidin-1-yl]ethan-1-one has been shown to inhibit the cytochrome P450 enzymes involved in the metabolism of a number of drugs, including some antidepressants, antipsychotics, and antiepileptics.

Advantages and Limitations for Lab Experiments

2-(2-fluorophenoxy)-1-[4-(thiophen-3-yl)piperidin-1-yl]ethan-1-one is a useful reagent in organic synthesis, and has a number of advantages for use in laboratory experiments. It is a relatively stable compound, and can be synthesized in large quantities with high yields. Additionally, it is a relatively inexpensive reagent, and can be easily purified by column chromatography. However, 2-(2-fluorophenoxy)-1-[4-(thiophen-3-yl)piperidin-1-yl]ethan-1-one also has some limitations for use in laboratory experiments. It is not soluble in water, and must be dissolved in organic solvents such as ethanol or dimethyl sulfoxide. Additionally, 2-(2-fluorophenoxy)-1-[4-(thiophen-3-yl)piperidin-1-yl]ethan-1-one is a relatively volatile compound, and must be stored in a tightly-sealed container in order to prevent evaporation.

Future Directions

The potential applications of 2-(2-fluorophenoxy)-1-[4-(thiophen-3-yl)piperidin-1-yl]ethan-1-one are far-reaching, and there are a number of potential future directions for research into this compound. These include further investigation into its potential use as an inhibitor of cytochrome P450 enzymes, as well as its potential use as an inhibitor of other enzymes involved in drug metabolism. Additionally, further research into the biochemical and physiological effects of 2-(2-fluorophenoxy)-1-[4-(thiophen-3-yl)piperidin-1-yl]ethan-1-one could lead to new therapeutic applications. Finally, further investigation into the synthesis of 2-(2-fluorophenoxy)-1-[4-(thiophen-3-yl)piperidin-1-yl]ethan-1-one could lead to the development of more efficient and cost-effective methods for the production of this compound.

Synthesis Methods

2-(2-fluorophenoxy)-1-[4-(thiophen-3-yl)piperidin-1-yl]ethan-1-one can be synthesized from commercially available 2-fluorophenol and 4-thiophen-3-ylpiperidine-1-carboxylic acid. The synthesis of 2-(2-fluorophenoxy)-1-[4-(thiophen-3-yl)piperidin-1-yl]ethan-1-one involves a two-step reaction sequence, beginning with the condensation of the two reactants in the presence of an appropriate catalyst. The reaction is followed by a base-catalyzed hydrolysis to yield the desired product. The overall yield of the reaction is typically high, and the product can be purified by column chromatography.